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Compound of Interest

Compound Name:
3-Chloro-5-methoxypyridazine

hydrochloride

CAS No.: 1245646-61-0

Cat. No.: B593792

Get Quote

An In-depth Technical Guide to the Safe Handling of 3-Chloro-5-methoxypyridazine
Hydrochloride and its Analogs

A Note on Scope and Analogy: This guide is intended for researchers, scientists, and drug

development professionals. A specific, publicly available Safety Data Sheet (SDS) for 3-
Chloro-5-methoxypyridazine hydrochloride is not readily found. Therefore, this document

has been constructed by leveraging comprehensive safety data from its closely related

structural isomer, 3-Chloro-6-methoxypyridazine (CAS 1722-10-7), for which an authoritative

SDS is available.[1][2] The core toxicological and handling considerations are dictated by the

chloromethoxypyridazine moiety, making this a scientifically grounded approach. However,

users are reminded to always consult the supplier-specific SDS for the exact compound in use,

as the hydrochloride salt form may present variations in physical properties.

Section 1: Hazard Identification and Classification
3-Chloro-5-methoxypyridazine and its analogs are classified as hazardous substances. The

primary routes of concern are irritation to the skin, eyes, and respiratory system.[2] Based on
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available data, the compound is a solid, typically appearing as a white or off-white substance.

[2]

GHS Classification Summary:

Hazard Class Category
GHS
Statement

Signal Word Pictogram

Skin

Corrosion/Irritatio

n

Category 2
H315: Causes

skin irritation
Warning

GHS07:

Harmful/Irritant

Serious Eye

Damage/Irritation
Category 2

H319: Causes

serious eye

irritation

Warning
GHS07:

Harmful/Irritant

Specific Target

Organ Toxicity

(Single

Exposure)

Category 3

H335: May

cause respiratory

irritation

Warning
GHS07:

Harmful/Irritant

Acute Toxicity

(Oral)
Category 4

H302: Harmful if

swallowed
Warning

GHS07:

Harmful/Irritant

Data synthesized from SDS for 3-Chloro-6-methoxypyridazine and 5-Chloro-3-

methoxypyridazine.[2][3]

The causality behind this classification lies in the chemical reactivity of the halogenated

pyridazine ring system. Halogenated heterocycles can act as irritants upon contact with

mucosal tissues and skin. Inhalation of the dust can lead to irritation of the entire respiratory

tract.[2]

Section 2: The Hierarchy of Controls - A Risk-Based
Approach to Safe Handling
A self-validating safety protocol relies on a multi-layered approach to risk mitigation, commonly

known as the Hierarchy of Controls. This framework prioritizes the most effective measures

first.
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Personal Protective Equipment
(Gloves, Goggles, Lab Coat)

Least Effective
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Caption: Hierarchy of controls for mitigating exposure risk.

1. Engineering Controls (Primary Barrier): The most critical step is to physically isolate the

researcher from the hazard.

Workflow Protocol: All manipulations of solid 3-Chloro-5-methoxypyridazine
hydrochloride (weighing, transfers, dissolution) must be performed within a certified

chemical fume hood.[4] The fume hood provides adequate ventilation to prevent the

accumulation of airborne dust and vapors.

2. Administrative Controls (Procedural Safeguards): These are the work practices that reduce

or prevent exposure.

Standard Operating Procedures (SOPs): Develop and strictly follow a detailed SOP for

handling this compound. The SOP should include steps for weighing, solution preparation,
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reaction setup, and waste disposal.

Training: All personnel must be trained on the specific hazards and handling procedures for

this class of compounds before commencing work.[5] This includes reviewing the SDS and

understanding emergency procedures.

Hygiene Practices: Do not eat, drink, or smoke in the laboratory.[6] Always wash hands

thoroughly with soap and water after handling the compound, even if gloves were worn.[6]

3. Personal Protective Equipment (PPE) (Final Barrier): PPE is essential but should not be the

sole reliance for safety. It protects the user from contact that may occur despite other controls.

Eye and Face Protection: Wear appropriate protective eyeglasses or chemical safety

goggles as described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or

European Standard EN166.[4]

Skin Protection: Wear appropriate protective gloves (e.g., nitrile) and a lab coat to prevent

skin exposure.[4] Contaminated clothing should be removed and laundered before reuse.[2]

Respiratory Protection: Under normal use conditions within a fume hood, respiratory

protection is not typically required.[2] However, for large spills or situations where ventilation

is inadequate, a NIOSH/MSHA-approved respirator may be necessary.

Section 3: Chemical & Physical Properties and
Stability
Understanding the compound's properties is crucial for safe storage and handling.

Property Value Source

Molecular Formula C₅H₅ClN₂O Thermo Fisher Scientific[2]

Molecular Weight 144.56 g/mol Thermo Fisher Scientific[2]

Appearance White Solid Thermo Fisher Scientific[2]

Stability
Stable under normal

conditions.
Thermo Fisher Scientific[2]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAA36226~~PDF~~MTR~~CGV4~~EN~~2025-09-13%2021:31:46~~Magnesium%20chloride%20hexahydrate~~
https://store.apolloscientific.co.uk/storage/msds/OR13615_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/OR13615_msds.pdf
https://www.fishersci.com/store/msds?partNumber=AC448770010&productDescription=3-CHLORO-2-METHOXYPYRIDI+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC448770010&productDescription=3-CHLORO-2-METHOXYPYRIDI+1GR&vendorId=VN00032119&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA14173~~PDF~~MTR~~CGV4~~EN~~2025-09-13%2017:00:06~~3-Chloro-6-methoxypyridazine~~
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA14173~~PDF~~MTR~~CGV4~~EN~~2025-09-13%2017:00:06~~3-Chloro-6-methoxypyridazine~~
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA14173~~PDF~~MTR~~CGV4~~EN~~2025-09-13%2017:00:06~~3-Chloro-6-methoxypyridazine~~
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA14173~~PDF~~MTR~~CGV4~~EN~~2025-09-13%2017:00:06~~3-Chloro-6-methoxypyridazine~~
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA14173~~PDF~~MTR~~CGV4~~EN~~2025-09-13%2017:00:06~~3-Chloro-6-methoxypyridazine~~
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA14173~~PDF~~MTR~~CGV4~~EN~~2025-09-13%2017:00:06~~3-Chloro-6-methoxypyridazine~~
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b593792?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Conditions and Materials to Avoid:

Conditions: Avoid dust formation, excess heat, and incompatible products.[2][4]

Incompatible Materials: Keep away from strong oxidizing agents, strong acids, and strong

bases.[2]

Hazardous Decomposition Products: Thermal decomposition can release irritating gases and

vapors, including carbon monoxide (CO), carbon dioxide (CO₂), nitrogen oxides (NOx), and

hydrogen chloride gas.[2]

Section 4: Emergency Procedures and First Aid
Rapid and correct response to an exposure is critical.

Exposure Response Protocol

{
Exposure Occurs | (Inhalation, Skin, Eye)}

Inhalation

Move to fresh air.
If not breathing, give artificial respiration.

Skin Contact

Wash off immediately with plenty of soap and water for at least 15 min.
Remove contaminated clothing.

Eye Contact

Rinse immediately with plenty of water for at least 15 min.
Remove contact lenses if present.

{
Seek Medical Attention |

Call a physician or POISON CENTER if you feel unwell.
Show SDS to the doctor.}

Click to download full resolution via product page

Caption: First aid workflow following an accidental exposure.
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First Aid Protocols:

Inhalation: If inhaled, remove the person to fresh air and keep them comfortable for

breathing.[2] If breathing is difficult or stops, provide artificial respiration. Seek medical

attention if symptoms occur or persist.[2]

Skin Contact: Immediately wash the affected area with plenty of soap and water for at least

15 minutes.[2] Remove any contaminated clothing and wash it before reuse.[2] If skin

irritation occurs, seek medical advice.[2]

Eye Contact: Immediately rinse the eyes cautiously with plenty of water for at least 15

minutes, holding the eyelids open.[2] If present and easy to do, remove contact lenses.

Continue rinsing and get immediate medical attention.[2]

Ingestion: Clean the mouth with water and drink plenty of water afterwards.[2] Do not induce

vomiting. Call a POISON CENTER or doctor if you feel unwell.[3]

Section 5: Storage and Disposal
Proper storage is essential for maintaining chemical integrity and safety.

Storage Protocol:

Container: Keep containers tightly closed.[2]

Location: Store in a dry, cool, and well-ventilated place.[2][4] A designated chemical storage

cabinet is recommended.

Compatibility: Store away from the incompatible materials listed in Section 3.

Waste Disposal:

Disposal of contents and containers must be in accordance with all local, state, and federal

regulations.[2] Dispose of this material as hazardous waste at an approved waste disposal

plant.[2] Do not allow the product to enter drains.

Section 6: Toxicological Information Summary
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While comprehensive toxicological data is not available for the specific hydrochloride salt, the

data for the parent isomer indicates the following:

Acute Toxicity: No quantitative data is available, but the compound is classified as an irritant.

Skin Corrosion/Irritation: Classified as a Category 2 irritant.[2]

Serious Eye Damage/Irritation: Classified as a Category 2 irritant.[2]

Respiratory/Skin Sensitization: No data available.[2]

Germ Cell Mutagenicity: No data available.[2]

Carcinogenicity: There are no known carcinogenic chemicals in this product.[2]

Reproductive Toxicity: No data available.[2]

STOT-Single Exposure: Classified as Category 3, targeting the respiratory system.[2]

STOT-Repeated Exposure: No data available.[2]

The absence of data in many categories underscores the importance of handling this

compound with caution and minimizing all routes of exposure.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.thermofisher.com/order/catalog/product/A14173.06
https://www.thermofisher.com/order/catalog/product/A14173.06
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA14173~~PDF~~MTR~~CGV4~~EN~~2025-09-13%2017:00:06~~3-Chloro-6-methoxypyridazine~~
https://fluorochem.co.uk/product/F845175/
https://www.fishersci.com/store/msds?partNumber=AC448770010&productDescription=3-CHLORO-2-METHOXYPYRIDI+1GR&vendorId=VN00032119&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAA36226~~PDF~~MTR~~CGV4~~EN~~2025-09-13%2021:31:46~~Magnesium%20chloride%20hexahydrate~~
https://store.apolloscientific.co.uk/storage/msds/OR13615_msds.pdf
https://www.benchchem.com/product/b593792/docs#3-chloro-5-methoxypyridazine-hydrochloride-safety-data-sheet-sds
https://www.benchchem.com/product/b593792/docs#3-chloro-5-methoxypyridazine-hydrochloride-safety-data-sheet-sds
https://www.benchchem.com/product/b593792/docs#3-chloro-5-methoxypyridazine-hydrochloride-safety-data-sheet-sds
https://www.benchchem.com/product/b593792/docs#3-chloro-5-methoxypyridazine-hydrochloride-safety-data-sheet-sds
https://www.benchchem.com/product/b593792?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b593792?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b593792?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

